Tutin

• CAS No.: 2571-22-4
• Product Name: Tutin
• Molecular Formula: C15H18O6
• Molecular Weight: 294.3 g/mol
• IUPAC Name: (1S,2R,3S,5R,6R,7R,8S,9R,12R)-2,8-dihydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• Standard InChI: InChI=1S/C15H18O6/c1-5(2)6-7-12(17)20-8(6)9(16)13(3)14(4-19-14)10-11(21-10)15(7,13)18/h6-11,16,18H,1,4H2,2-3H3/t6-,7+,8+,9+,10+,11-,13-,14+,15-/m0/s1
• Standard InChIKey: CCAZWUJBLXKBAY-ULZPOIKGSA-N
• Isomeric SMILES: CC(=C)[C@@H]1[C@@H]2[C@H]([C@]3([C@@]4(CO4)[C@H]5[C@@H]([C@]3([C@H]1C(=O)O2)O)O5)C)O
• SMILES: CC(=C)C1C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O
• Canonical SMILES: CC(=C)C1C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O
• Appearance: Cryst.
• Boiling Point: 356.07°C (rough estimate)
• Density: 1.1975 (rough estimate)
• Melting Point: 209-212°
• Description: Tutin is a gamma-lactone.
• Synonyms: (+)-Tutin; (1aS,1bR,2S,2’R,5R,6S,6aR,7aR,8R)-Hexahydro-1b,6-dihydroxy-6a-methyl-8-(1-methylethenyl)spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2’-oxiran]-3(2H)-one; 1aβ,1b,5α,6,6a,7aβ-Hexahydro-1bα,6β-dihydroxy-8α-isopropenyl-6aα-methyl
• PubChem Compound: 75729
• Last Modified: Dec 23 2021